Cas no 1803667-70-0 (2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid)

2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid
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- Inchi: 1S/C9H4F7NO3/c10-7-6(8(11,12)13)3(1-5(18)19)4(2-17-7)20-9(14,15)16/h2H,1H2,(H,18,19)
- InChI Key: FEMXXIJPQVSVGJ-UHFFFAOYSA-N
- SMILES: FC(C1C(=NC=C(C=1CC(=O)O)OC(F)(F)F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 356
- Topological Polar Surface Area: 59.4
- XLogP3: 2.8
2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029097050-1g |
2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid |
1803667-70-0 | 97% | 1g |
$1,549.60 | 2022-04-02 |
2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid Related Literature
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
Additional information on 2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid
Comprehensive Overview of 2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1803667-70-0)
The compound 2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1803667-70-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring multiple fluorine atoms and a trifluoromethoxy group, contributes to its enhanced stability and bioactivity. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and material science. The demand for fluorinated compounds like this has surged, driven by their ability to improve metabolic stability and binding affinity in therapeutic agents.
One of the key reasons for the growing attention toward 2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid is its role in the development of novel small-molecule inhibitors. Fluorinated pyridines are known for their ability to modulate biological pathways, making them valuable in targeting diseases such as cancer and inflammatory disorders. The presence of the trifluoromethyl and trifluoromethoxy groups enhances lipophilicity, which is crucial for improving membrane permeability and pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where researchers prioritize compounds with optimized bioavailability.
In addition to pharmaceutical applications, CAS No. 1803667-70-0 is also explored in agrochemical research. Fluorinated compounds are widely used in crop protection due to their resistance to degradation and ability to interact with specific biological targets in pests. The 2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine scaffold offers a promising foundation for designing next-generation herbicides and fungicides. This is particularly relevant as the agricultural sector seeks sustainable solutions to address evolving pest resistance and environmental concerns.
The synthesis of 2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid involves advanced fluorination techniques, which are a hot topic in modern organic chemistry. Researchers are actively investigating greener and more efficient methods to introduce fluorine atoms into aromatic systems. The compound’s CAS No. 1803667-70-0 is often referenced in studies focusing on electrophilic fluorination and transition-metal-catalyzed reactions. These methodologies are critical for reducing waste and improving yields, aligning with the principles of green chemistry.
Another area of interest is the compound’s potential in material science. Fluorinated pyridines are being studied for their applications in liquid crystals, organic electronics, and advanced polymers. The trifluoromethyl and trifluoromethoxy groups contribute to thermal stability and electronic properties, making them suitable for high-performance materials. This has sparked discussions in scientific forums about the role of fluorinated heterocycles in next-generation technologies, such as flexible displays and energy storage devices.
From a commercial perspective, the market for 2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid is expected to grow, driven by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the demand from pharmaceutical and agrochemical companies. The CAS No. 1803667-70-0 is frequently searched in databases like Reaxys and SciFinder, reflecting its relevance in contemporary research. Companies are also investing in scalable synthesis routes to meet the rising needs of the industry.
In conclusion, 2-Fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1803667-70-0) represents a multifaceted compound with broad applications in medicine, agriculture, and materials. Its fluorinated structure and functional groups make it a valuable asset in modern chemistry. As research continues to uncover new uses and synthetic pathways, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.
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